Industrial waste has a high potential for reuse in the production of refractories, which can significantly lower costs. The purpose of the research is to access the role of three types of recycled industrial wastes (ferro-titanium slag [FTS], ferhro-chromium slag [FCS], and ferro-vanadium slag [FVS]) utilized as aggregate in the traditional Al2O3-SiC-SiO2-C refractories (ASSC). Erosion and corrosion resistance characterization was performed to determine whether these industrial waste-containing ASSC still perform better than traditional ASSC during service. Based on the results, incorporating FVS into the ASSC was not recommended, its corrosion resistance was significantly reduced due to the presence of excessive liquid phase. Nonetheless, FTS and FCS could be added as aggregate to the ASSC without affecting their performance. This necessity of the proper amount of liquid phase in ASSC was highlighted in this research since the parameters could alter its properties. Furthermore, the Ti(C,N) transformed from TiO2 in FTS via carbothermal reduction nitridation could effectively prevent further corrosion, and Cr2O3 derived from the decomposition of (Al,Cr)2O3 solid solution in FCS could play the same role during the corrosion process, both of which may be potential raw materials to be used in refractories.

Composite of (1 − x)La0.85Ag0.15MnO3/x graphene (x = 0, 3, and 5 wt.%) and epoxy resin with a ratio of 4:1 were prepared to investigate the influence of the addition of graphene in (1 − x)La0.85Ag0.15MnO3/x graphene on real and imaginary parts of permittivity, permeability, as well as microwave reflection loss (RL), using a vector network analyzer in the 8–18 GHz of the frequency range. It is found that the value of RL is smaller at x = 3 wt.% (−20.74 dB at 14.85 GHz) and 5 wt.% (−14.81 at 16.50 GHz) compared to at x = 0 wt.% (−8.89 dB at 15.90 GHz). The result indicates that microwave absorption properties significantly improved as a result of the addition of graphene. It is suggested that the addition of graphene enhanced the dielectric loss–related mechanism such as interfacial polarization and conduction loss resulting in an improvement of microwave absorption performance for both x = 3 wt.% and x = 5 wt.% samples. It also shows that the observed enhanced microwave absorption properties may also be influenced by the resistivity of the sample as x = 3 wt.% sample exhibits enhanced microwave absorption properties and the lowest resistivity among the studied samples.

One of the newly light on processes utilized in applications for cleaning water is piezocatalysis. Mechanical vibrations generated through ultrasonication are generally used to separate out the charges in ferroelectric ceramics. The current research presents a novel prospective methodology of ball milling, where it is used as a facile and green technique for water remediation. The movement of the planetary ball mill imparts enough force such that reactive species are produced which are responsible for organic dye degradation. One of the results in the parametric analysis showed that by using 0.30 g of the 0.5Ba(Zr0.2Ti0.8)O3–0.5(Ba0.7Sr0.3)TiO3 (BST–BZT) powder, 62% of the methylene blue (MB) dye was degraded in 60 minutes.

Improper interparticle connection between carbon-based materials, poor interface bonding between the carbon counter electrodes (CEs) and substrate, and low surface area are the main limitations of carbon-based CEs in dye-sensitized solar cells. In this study, we utilized foamed cement and binder for adherence and surface area improvement in carbon-based CEs, such as graphite, multi-walled carbon nanotubes, and carbon black (CB). The results revealed that incorporating foamed cement into carbon materials improved the resistance, short-circuit current density, fill factor, and power conversion efficiency of the device. The porous cement/CB nanocomposite CE with a photoconversion efficiency of 5.51% exhibited the best photovoltaic performance. Moreover, this nanocomposite electrode showed an enhancement catalytic activity by high current density in cyclic voltammogram, low charge transfer resistance ( R C T $({R}_{CT}$ ) in electrochemical impedance spectroscopy, and high exchange current density in Tafel measurements compared to other electrodes. The porosity of foamed cement has been found to be the main cause of its superior photovoltaic performance, which expands the contact area with the electrode and enables rich ion transport. Additionally, the enhanced performance was due to strong bonding, crack-free deposited films, superior conductivity, and high catalytic activity.

A new route based on HfO2 + B4C + C → HfB2 + HfC + CO reaction was developed to synthesize HfB2-HfC hybrid powders. X-ray diffraction, scanning electron microscopy, energy dispersive spectrometry, and transmission electron microscopy were used to evaluate the powder products. The effects of excess additions of B4C and C on the phase constituents of the powder products were investigated. Thermodynamics of relevant reactions for the synthesis of the hybrid powders were calculated to guide the selection of compositions and processing parameters. The results indicated that HfB2-HfC hybrid powders were obtained by reaction at 1750°C for 1 h. HfB2:HfC phase content ratios showed a dependence on B4C and C additions. The obtained hybrid powders exhibited good oxidation resistance with an oxidation activation energy of 303 kJ/mol. Good sinterability of the powder products was demonstrated by spark plasma sintering at 2100°C. The consolidated ceramics based on them measured good Vickers’ hardness values (>26.0 ± .5 GPa) and fracture toughness (>3.78 ± .27 MPa·m1/2).

In this study, manganese ferrite (MnFe2O4) nanoparticles were produced through flame spray pyrolysis (FSP). To investigate the effects of heat treatment, the nanoparticles were annealed between 400 and 650°C for 4 h in air in a comparative manner. The structural, chemical, morphological, and magnetic properties of the nanoparticles were evaluated using X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), scanning electron microscopy (SEM), dynamic light scattering (DLS), and vibrating sample magnetometry (VSM), respectively. The XRD results showed that the nanoparticles synthesized by the FSP method exhibited the MnFe2O4 spinel ferrite structure. The annealing process led to the decomposition of MnFe2O4 into various phases. According to the morphological analysis, the as-synthesized particles were hemispherical–cubic in shape and had an average particle size of less than 100 nm. In addition, the chemical bond structures of the nanoparticles were confirmed in detail by XPS elemental analysis. The highest saturation magnetization was recorded as 33.50 emu/g for the as-produced nanoparticles. The saturation magnetization of the nanoparticles decreased with increasing annealing temperature, while coercivity increased.

Expanded graphite was introduced into a MgO-C refractory to suppress its thermal expansion and thus enhance thermal shock resistance. The refractory was prepared by mixing MgO powders (particle size = 75 μm and 1 mm), antioxidant and curing agents, flake and expanded graphite, and a novolak-type phenolic resin at 50°C. This was followed by aging at 20°C for 24 h, compacting by uniaxial pressing, curing at 210°C for 5 h, and heat treatment at 1500°C. With an increase in expanded graphite content from 0 to 4 wt.%, the bulk density decreased, apparent density remained unchanged, and apparent porosity increased. The gaps created in the vicinity of MgO particles because of this increase in apparent porosity buffered the thermal expansion of MgO. This increased resistance to thermal shock up to 1500°C. However, the increase in expanded graphite content also had a detrimental effect reflected in the decrease in fracture strength and increase in the residual strain after repeated thermal shock. This contradiction indicates that composition optimization is important for the practical performance enhancement of MgO-C bricks. The optimum content of the expanded graphite was determined as 2 wt.%.

Spherical (Zr.2Ti.2Ta.2Nb.2Mo.2)B2 powders with a uniform particle size distribution are successfully prepared using a novel industrial approach, which combines spray-drying process and thermal plasma sintering technology together. In this, single-phase (Zr.2Ti.2Ta.2Nb.2Mo.2)B2 powders are first synthesized via a borothermal reduction process using a mixture of individual metallic oxides and boron powders as starting materials. The influence of boron powder content on the structure of prepared powders is researched. Then, (Zr.2Ti.2Ta.2Nb.2Mo.2)B2 granules are prepared after wet-grinding and spray-drying process, which exhibit a spherical shape and homogeneous element distribution. RF induction thermal plasma is finally used to sinter the granulated particle, and the apparent density of sintered spherical powders is increased to 2.57 g/cm3 from 1.43 g/cm3. Such powders are in potential demand for additive manufacturing techniques, and the successful synthesis of spherical (Zr.2Ti.2Ta.2Nb.2Mo.2)B2 powders may guide the way toward the preparation of many other spherical high-entropy diboride powders.

An excellent anticorrosion Mg–Al layered double hydroxide (LDH) composite coating was successfully fabricated on LA43M magnesium alloy substrates via an in situ steam coating (SC) process and a subsequent hydrothermal treatment at different temperatures. The microstructure, composition and phase formation of the composite coatings were studied via X-ray diffractometer, energy disperse spectroscopy, and scanning electron microscope, respectively. The corrosion resistance of composite coatings was further investigated using electrochemical measurements and corrosion test. The results showed that LDH/SC composite coating has typical nanosheets microstructure, which effectively seal the defects of SC. As the hydrothermal temperature increases, the thickness and density of nanosheets increases, and the corrosion resistance was significantly improved. Especially, the Mg–Al LDH/SC composite coating prepared at 100°C was the most dense and thickness, and exhibited the optimal and long-term anticorrosion resistance in 3.5 wt.% NaCl soultion. It has the lowest Icorr (1.767 × 10−8 A/cm2), which decreased by three and two orders of magnitude compared with the bare substrate and SC. Furthermore, it can maintain good chemical stability after immersion in the corrosion medium for 192 h and its hydrogen evolution rate (0.00416 mL·cm−2·h−1) and weight lost rate (0.00266 mg·cm−2·h−1) were the lowest compared with other samples.

Geopolymer foam has emerged as a promising inorganic porous material in the last decade. Despite of the numerous advantages, there are some pending issues to be addressed, on top of that is the low compressive strength. To overcome this, this study synthesizes a high-strength geopolymer foam by the partial substitution of fly ash (FA) with ground granulated blast furnace slag and carries out an intensive investigation into its microstructure, pore properties, thermal conductivity as well as compressive behavior. The microstructure is firstly analyzed by X-ray diffraction and Fourier transform infrared spectroscopy techniques. The pore characteristics are also scrutinized, including pore size distribution, total porosity and water absorption. Then, the thermal conductivity is investigated and the applicability of basic effective thermal conductivity models to characterize the relationship with total porosity is evaluated. Afterward, the compressive strength together with the softening coefficient is examined, and the relationship with total porosity is also studied. Finally, comparisons between the proposed geopolymer foam and other FA-based geopolymer foams in the literature are performed. The results show that the proposed geopolymer foam possesses not only a comparable thermal conductivity but also a far superior compressive strength, which sheds light on the widespread applications in thermal insulation.